Cas no 101457-57-2 (Ethanone,1-(tetrahydro-1,1-dioxido-2-thienyl)-)

• Product Name: Ethanone,1-(tetrahydro-1,1-dioxido-2-thienyl)-
• CAS No: 101457-57-2
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 124664
• PubChem ID: 13772613
• Update Time: 2025-04-18

Ethanone,1-(tetrahydro-1,1-dioxido-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(tetrahydro-1,1-dioxido-2-thienyl)-
• Ethanone, 1-(tetrahydro-1,1-dioxido-2-thienyl)- (9CI)
• Ethanone,1-(tetrahydro-2-thienyl)-, S,S-dioxide
• 101457-57-2
• SCHEMBL10652010
• 1-(1,1-Dioxothiolan-2-yl)ethanone

• Inchi： 1S/C6H10O3S/c1-5(7)6-3-2-4-10(6,8)9/h6H,2-4H2,1H3
• InChI Key： MTVQHFPAKJKTQC-UHFFFAOYSA-N
• SMILES： S1(CCCC1C(C)=O)(=O)=O

Computed Properties

• Exact Mass: 162.0351
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21